N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamide

• IUPAC Name: N-[4-[2-(methylamino)-2-oxoethyl]phenyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C21H24N2O3/c1-22-19(24)15-16-7-9-18(10-8-16)23-20(25)21(11-13-26-14-12-21)17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,22,24)(H,23,25)
• InChI Key: DEBVVANNPKBFNK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)C2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamide, also known as N-methyl-4-phenyl-4-oxazolamine, is an organic compound that is commonly used as a model compound for studying the synthesis and properties of oxazolamines. It is a heterocyclic compound with a five-membered ring that contains two nitrogen atoms and one oxygen atom, and is classified as an oxazolamine. This compound is used in a variety of scientific research applications due to its unique structure and properties.

Scientific Research Applications

N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine has a wide range of scientific research applications. It is commonly used as a model compound for studying the synthesis and properties of oxazolamines. It is also used to study the effects of substituents on the reactivity of the compound, and to study the reactivity of oxazolamines in a variety of reactions. Additionally, N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine is used to study the effects of substituents on the reactivity of other heterocyclic compounds, such as pyridines and quinolines.

Mechanism of Action

The mechanism of action of N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine is not well understood. However, it is believed that the compound acts as an agonist at certain receptors in the body, such as muscarinic receptors. Additionally, it is believed that the compound may inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects
N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine has a variety of biochemical and physiological effects. It has been shown to act as an agonist at muscarinic receptors, which are involved in the regulation of various physiological processes, such as heart rate, blood pressure, and respiration. Additionally, it has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize, and can be synthesized in a variety of ways. Additionally, it is relatively stable, and can be stored for long periods of time without significant degradation. However, it is important to note that the compound is toxic and should be handled with care.

Future Directions

There are a number of potential future directions for research on N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine. One possibility is to further study the mechanism of action of the compound, in order to better understand how it interacts with various receptors and enzymes in the body. Additionally, further research could be done to explore the potential therapeutic applications of the compound, as well as its potential toxicity. Finally, further research could be done to explore the effects of substituents on the reactivity of the compound.

Synthesis Methods

N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine can be synthesized by a variety of methods. One of the most common methods is the reaction between 4-chlorobenzaldehyde and ethylenediamine in the presence of a base, such as sodium hydroxide. This reaction produces a mixture of N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine and N-ethyl-4-phenyl-4-oxazolamine. The two compounds can then be separated by column chromatography. Other methods for synthesizing N-{4-[(methylcarbamoyl)methyl]phenyl}-4-phenyloxane-4-carboxamidehenyl-4-oxazolamine include the reaction between 4-chlorobenzaldehyde and 2-aminoethanol, and the reaction between 4-chlorobenzaldehyde and ethylenediamine in the presence of a catalyst, such as palladium.